N-[(1-ethylpyrrolidin-2-yl)methyl]-3-(4-morpholin-4-ylphenyl)-1,2,4-oxadiazole-5-carboxamide

• IUPAC Name: 2-(4-chloro-2-methylphenoxy)-N-[4-(1,2,4-triazol-1-ylmethyl)phenyl]acetamide
• InChI: InChI=1S/C18H17ClN4O2/c1-13-8-15(19)4-7-17(13)25-10-18(24)22-16-5-2-14(3-6-16)9-23-12-20-11-21-23/h2-8,11-12H,9-10H2,1H3,(H,22,24)
• InChI Key: GFEQSDDUZGWWDI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OCC(=O)NC2=CC=C(C=C2)CN3C=NC=N3
• Molecular Formula: C18H17ClN4O2
• Molecular Weight: 356.8 g/mol

Description

The compound contains several functional groups including an oxadiazole ring, a morpholine ring, and a pyrrolidine ring. The oxadiazole ring is a five-membered ring containing three carbon atoms, one nitrogen atom, and one oxygen atom. The morpholine ring is a six-membered ring with four carbon atoms and one oxygen atom and one nitrogen atom. The pyrrolidine ring is a five-membered ring containing four carbon atoms and one nitrogen atom.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the oxadiazole ring, possibly through a cyclization reaction, followed by the attachment of the morpholine and pyrrolidine rings. The exact synthetic route would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the oxadiazole, morpholine, and pyrrolidine rings. These rings would likely impart a certain degree of rigidity to the molecule, which could influence its physical properties and biological activity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the oxadiazole, morpholine, and pyrrolidine rings. The oxadiazole ring, in particular, is known to participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the oxadiazole, morpholine, and pyrrolidine rings could affect its solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were designed as a drug, it might interact with specific proteins or enzymes in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as its intended use. It would be important to handle it with care and to take appropriate safety precautions.

Future Directions

The future directions for research on this compound could include further studies to elucidate its physical and chemical properties, to optimize its synthesis, and to explore its potential applications.